Cas no 16803-68-2 (2,3-Butanediol,1,1,1,4,4,4-hexafluoro-2,3-dimethyl-)

2,3-Butanediol,1,1,1,4,4,4-hexafluoro-2,3-dimethyl- structure
16803-68-2 structure
Product Name:2,3-Butanediol,1,1,1,4,4,4-hexafluoro-2,3-dimethyl-
CAS No:16803-68-2
MF:C6H8F6O2
MW:226.116943359375
CID:194902
PubChem ID:299569
Update Time:2025-04-19

2,3-Butanediol,1,1,1,4,4,4-hexafluoro-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,3-Butanediol,1,1,1,4,4,4-hexafluoro-2,3-dimethyl-
    • 1,1,1,4,4,4-hexafluoro-2,3-dimethylbutane-2,3-diol
    • AC1L6UTS
    • NSC172805
    • NSC-172805
    • DTXSID70305938
    • NQCMZARTWFMRLM-UHFFFAOYSA-N
    • SCHEMBL186025
    • 16803-68-2
    • Inchi: 1S/C6H8F6O2/c1-3(13,5(7,8)9)4(2,14)6(10,11)12/h13-14H,1-2H3
    • InChI Key: NQCMZARTWFMRLM-UHFFFAOYSA-N
    • SMILES: FC(C(C)(C(C)(C(F)(F)F)O)O)(F)F

Computed Properties

  • Exact Mass: 226.04284
  • Monoisotopic Mass: 226.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.454
  • Boiling Point: 301.5°Cat760mmHg
  • Flash Point: 136.1°C
  • Refractive Index: 1.353
  • PSA: 40.46
  • LogP: 1.61300
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